Cas no 1341291-19-7 (4-(Pyrrolidine-2-carbonyl)phenol)
4-(Pyrrolidine-2-carbonyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 1341291-19-7
- 4-(pyrrolidine-2-carbonyl)phenol
- EN300-2716266
- AKOS014195228
- 4-(Pyrrolidine-2-carbonyl)phenol
-
- Inchi: 1S/C11H13NO2/c13-9-5-3-8(4-6-9)11(14)10-2-1-7-12-10/h3-6,10,12-13H,1-2,7H2
- InChI Key: KTXAIQQSZAWCJP-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)O)C1CCCN1
Computed Properties
- Exact Mass: 191.094628657g/mol
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.3Ų
4-(Pyrrolidine-2-carbonyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2716266-0.05g |
4-(pyrrolidine-2-carbonyl)phenol |
1341291-19-7 | 95.0% | 0.05g |
$768.0 | 2025-03-20 | |
| Enamine | EN300-2716266-0.1g |
4-(pyrrolidine-2-carbonyl)phenol |
1341291-19-7 | 95.0% | 0.1g |
$804.0 | 2025-03-20 | |
| Enamine | EN300-2716266-0.25g |
4-(pyrrolidine-2-carbonyl)phenol |
1341291-19-7 | 95.0% | 0.25g |
$840.0 | 2025-03-20 | |
| Enamine | EN300-2716266-0.5g |
4-(pyrrolidine-2-carbonyl)phenol |
1341291-19-7 | 95.0% | 0.5g |
$877.0 | 2025-03-20 | |
| Enamine | EN300-2716266-1.0g |
4-(pyrrolidine-2-carbonyl)phenol |
1341291-19-7 | 95.0% | 1.0g |
$914.0 | 2025-03-20 | |
| Enamine | EN300-2716266-2.5g |
4-(pyrrolidine-2-carbonyl)phenol |
1341291-19-7 | 95.0% | 2.5g |
$1791.0 | 2025-03-20 | |
| Enamine | EN300-2716266-5.0g |
4-(pyrrolidine-2-carbonyl)phenol |
1341291-19-7 | 95.0% | 5.0g |
$2650.0 | 2025-03-20 | |
| Enamine | EN300-2716266-10.0g |
4-(pyrrolidine-2-carbonyl)phenol |
1341291-19-7 | 95.0% | 10.0g |
$3929.0 | 2025-03-20 |
4-(Pyrrolidine-2-carbonyl)phenol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-(Pyrrolidine-2-carbonyl)phenol
Comprehensive Overview of 4-(Pyrrolidine-2-carbonyl)phenol (CAS No. 1341291-19-7): Properties, Applications, and Research Insights
4-(Pyrrolidine-2-carbonyl)phenol (CAS No. 1341291-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a pyrrolidine ring conjugated with a phenol group via a carbonyl linkage, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C11H13NO2, and molecular weight of 191.23 g/mol make it a valuable building block for drug discovery and material science applications.
Recent studies highlight the growing interest in 4-(Pyrrolidine-2-carbonyl)phenol as a precursor for neurological therapeutics and anti-inflammatory agents. Researchers are particularly intrigued by its potential to modulate enzyme activity, such as COX-2 inhibitors, which aligns with current trends in targeting chronic inflammation. The compound's hydrogen-bonding capacity and planar aromatic system further enhance its utility in molecular docking studies, a hot topic in AI-driven drug design.
From a synthetic chemistry perspective, the pyrrolidine-2-carbonyl moiety in this compound offers remarkable stereochemical control, making it relevant for asymmetric catalysis—a frequently searched term in modern organic chemistry forums. Its phenolic OH group provides an anchor point for further derivatization, enabling the creation of libraries for high-throughput screening (HTS), a technique dominating discussions in pharmacological innovation.
Analytical data for CAS No. 1341291-19-7 reveals excellent solubility in polar solvents like DMSO and methanol, with a melting point range of 145–148°C. These properties are critical for researchers investigating drug delivery systems, another trending topic in biomedical literature. The compound's stability under physiological pH conditions (5.0–7.4) makes it particularly interesting for prodrug development strategies.
In material science, the 4-(Pyrrolidine-2-carbonyl)phenol structure has shown promise in the design of organic semiconductors. Its conjugated system and ability to form π-π stacking interactions are frequently discussed in the context of flexible electronics—a field experiencing exponential growth due to wearable technology demands. This dual applicability in life sciences and advanced materials positions the compound as a multidisciplinary research tool.
Quality control protocols for this compound emphasize HPLC purity (>98%) and rigorous spectroscopic characterization (NMR, IR, MS), addressing the pharmaceutical industry's increasing focus on QC/QA compliance. These standards respond to growing consumer and regulatory demands for traceable synthetic pathways—a key concern in green chemistry initiatives.
Emerging applications include its use as a ligand in metal-organic frameworks (MOFs), where its bifunctional nature (phenolic O and carbonyl groups) enables interesting coordination geometries. This aligns with the surge in MOF-related publications and patents, particularly for gas storage and catalysis applications. The compound's thermal stability (up to 250°C by TGA) further supports these advanced applications.
From a commercial standpoint, 1341291-19-7 is available in research quantities from specialty chemical suppliers, with pricing reflecting its high-purity synthesis requirements. The compound's structure-activity relationship (SAR) potential continues to drive demand, especially among researchers investigating GPCR-targeted therapies—a dominant theme in recent biopharmaceutical conferences.
Environmental and safety assessments indicate that 4-(Pyrrolidine-2-carbonyl)phenol requires standard laboratory precautions, with no extraordinary hazards reported. This safety profile contributes to its popularity in academic settings where sustainable laboratory practices are increasingly prioritized—a response to the global push for eco-friendly research methodologies.
Future research directions likely include exploration of its chiral separation potential (given the pyrrolidine stereocenter) and investigations into its photophysical properties for potential bioimaging applications. These avenues reflect the compound's untapped potential in addressing current challenges in precision medicine and diagnostic technologies.
1341291-19-7 (4-(Pyrrolidine-2-carbonyl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)